Cas no 832688-61-6 (1H-Pyrazole, 3-[(1S)-1-methoxy-1-phenylethyl]-5-methyl-)

1H-Pyrazole, 3-[(1S)-1-methoxy-1-phenylethyl]-5-methyl- structure
832688-61-6 structure
Product Name:1H-Pyrazole, 3-[(1S)-1-methoxy-1-phenylethyl]-5-methyl-
CAS No:832688-61-6
MF:C13H16N2O
MW:216.278943061829
CID:675541
PubChem ID:71415933
Update Time:2025-04-19

1H-Pyrazole, 3-[(1S)-1-methoxy-1-phenylethyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3-[(1S)-1-methoxy-1-phenylethyl]-5-methyl-
    • 3-[(1S)-1-methoxy-1-phenylethyl]-5-methyl-1H-pyrazole
    • 832688-61-6
    • DTXSID80835337
    • Inchi: 1S/C13H16N2O/c1-10-9-12(15-14-10)13(2,16-3)11-7-5-4-6-8-11/h4-9H,1-3H3,(H,14,15)/t13-/m0/s1
    • InChI Key: ZNQYSOVARQPSCV-ZDUSSCGKSA-N
    • SMILES: O(C)[C@@](C)(C1C=CC=CC=1)C1C=C(C)NN=1

Computed Properties

  • Exact Mass: 216.126263138g/mol
  • Monoisotopic Mass: 216.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.9Ų
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